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Compound of Interest

Compound Name: Z21115

Cat. No.: B15583706 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper handling and disposal of Z21115, a potent and selective phosphodiesterase 4

(PDE4) inhibitor. Researchers, scientists, and drug development professionals are advised to

adhere to these procedures to ensure a safe laboratory environment and compliance with

waste disposal regulations.

Z21115, identified by CAS number 2958668-54-5, is an orally active inhibitor of PDE4,

specifically targeting the PDE4D7 isoform with an IC50 of 10.5 nM. It is supplied by

MedchemExpress and is intended for research use only. While a specific Safety Data Sheet

(SDS) for Z21115 is not publicly available, the following guidelines are based on general best

practices for the disposal of novel PDE4 inhibitors and similar chemical compounds.

Essential Safety and Handling
Before handling Z21115, it is crucial to wear appropriate personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat. All handling of the solid compound and its

solutions should be performed in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or aerosols.

Storage: Z21115 should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong oxidizing agents.
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The proper disposal of Z21115 and its associated waste is critical to prevent environmental

contamination and ensure workplace safety. The following step-by-step procedures should be

followed:

Waste Segregation and Collection
Solid Waste:

Collect all unused or expired Z21115 solid powder in its original container or a clearly

labeled, sealed waste container.

Contaminated consumables, such as weighing paper, pipette tips, and gloves, must be

collected in a designated hazardous waste container lined with a chemically resistant bag.

Liquid Waste:

Solutions containing Z21115 should be collected in a dedicated, leak-proof, and

chemically compatible hazardous waste container.

Do not mix Z21115 waste with other chemical waste streams unless compatibility has

been confirmed.

The first rinse of any glassware or equipment that has come into contact with Z21115
must be collected as hazardous waste.

Waste Container Labeling
Proper labeling of waste containers is mandatory for regulatory compliance and safe handling.

All containers holding Z21115 waste must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "Z21115 (PDE4 Inhibitor)"

CAS Number: "2958668-54-5"

The primary hazard(s) (e.g., "Toxic," "Irritant" - consult your institution's EHS for specific

guidance)
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The accumulation start date

The name and contact information of the principal investigator or laboratory supervisor

On-site Accumulation and Storage
Store all Z21115 waste containers in a designated satellite accumulation area within the

laboratory.

Ensure containers are kept closed at all times, except when adding waste.

Secondary containment (e.g., a larger, chemically resistant bin) is required for all liquid waste

containers to prevent spills.

Arranging for Disposal
Once a waste container is full or has reached the end of its accumulation period (as defined

by institutional and local regulations), arrange for its collection by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Never dispose of Z21115 down the drain or in the regular trash.

Experimental Protocols: Decontamination of
Labware
For non-disposable labware that has been in contact with Z21115, a thorough decontamination

process is necessary before it can be returned to general use.

Initial Rinse: Rinse the labware with a suitable organic solvent in which Z21115 is soluble

(e.g., DMSO, ethanol). Collect this initial rinse as hazardous liquid waste.

Secondary Rinse: Perform a second rinse with the same solvent and collect it in the same

hazardous waste container.

Aqueous Wash: Wash the labware with soap and water.

Final Rinse: Rinse thoroughly with deionized water.
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Drying: Allow the labware to air dry completely or dry in an oven.

Quantitative Data Summary
Property Value

Product Identifier Z21115

Supplier MedchemExpress

CAS Number 2958668-54-5

Biological Target Phosphodiesterase 4 (PDE4)

IC50 (PDE4D7) 10.5 nM

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Z21115 waste.
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Caption: Workflow for the proper disposal of Z21115 waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of Z21115, fostering a culture of safety and environmental responsibility. For any

specific questions or in case of a spill, contact your institution's Environmental Health and

Safety department immediately.
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To cite this document: BenchChem. [Proper Disposal of Z21115: A Comprehensive Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583706#z21115-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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